3-[2-[6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]ethylidene]furan-2-one

• Molecular Formula: C20H28O4
• Molecular Weight: 332.4 g/mol
• IUPAC Name: 3-[2-[6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]ethylidene]furan-2-one
• InChI: InChI=1S/C20H28O4/c1-13-4-7-16-19(2,10-8-17(22)20(16,3)12-21)15(13)6-5-14-9-11-24-18(14)23/h5,9,11,15-17,21-22H,1,4,6-8,10,12H2,2-3H3
• InChI Key: YIIRVUDGRKEWBV-UHFFFAOYSA-N
• Canonical SMILES: CC12CCC(C(C1CCC(=C)C2CC=C3C=COC3=O)(C)CO)O

Description

This compound is a diterpene lactone with the molecular formula C₂₀H₃₀O₅ and a molecular weight of 350.45 g/mol . Its structure comprises a decahydronaphthalene core substituted with hydroxyl, hydroxymethyl, and methylidene groups, conjugated with a furan-2-one moiety via an ethylidene bridge. Safety data highlight standard handling precautions, including skin and respiratory protection due to its undefined acute toxicity profile .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound belongs to a class of diterpene lactones and prenol lipids. Below is a comparative analysis with structurally related molecules, focusing on molecular properties, functional groups, and biological implications.

Table 1: Key Structural and Physicochemical Comparisons

Compound Name (IUPAC)	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Biological Classification
Target Compound	C₂₀H₃₀O₅	350.45	6-hydroxy, 5-hydroxymethyl, methylidene	Diterpene lactone
4-[2-[(1R,4aS,5R,6R,8aS)-6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]ethyl]-2H-furan-5-one	C₁₉H₂₆O₅	334.45	Lacks hydroxymethyl on furanone	Prenol lipid
(4S)-3-[(1R)-2-[(1R,4aS,5R,6R,8aS)-6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]-1-hydroxyethyl]-4-hydroxylactam	C₂₁H₃₃NO₆	368.47	Hydroxylactam group	Modified diterpenoid
(2S)-4-[(1S)-2-[(1S,4aS,8aS)-5,5,8a-trimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]-1-hydroxyethyl]-2-methoxy-2H-furan-5-one	C₂₁H₂₈O₅	360.44	Methoxy substitution	Terpene lactone
(2R,3R,4S,5S,6R)-2-[(E)-5-[(1R,4aS,5S,6R,8aS)-6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]-3-methylpent-4-enyl]...	C₂₆H₄₄O₈	484.63	Extended alkyl chain	Complex diterpene derivative

Functional Group Variations

• Hydroxyl vs. Methoxy Groups : The target compound’s 6-hydroxy and 5-hydroxymethyl groups enhance hydrogen-bonding capacity compared to the methoxy-substituted analog (MW 360.44), which may reduce aqueous solubility but improve membrane permeability .
• Lactam vs.

Molecular Weight and Bioactivity

• The target compound (MW 350.45) is smaller than the extended-chain analog (MW 484.63), suggesting differences in bioavailability. Larger molecules often exhibit lower absorption rates but higher target specificity .
• The absence of a hydroxymethyl group in the C₁₉H₂₆O₅ analog (MW 334.45) reduces polarity, likely increasing logP and favoring hydrophobic interactions in biological systems .

Stereochemical and Conformational Effects

• The decahydronaphthalene core’s stereochemistry (e.g., 1R,4aS,5R configurations) is conserved across analogs, indicating its role in maintaining structural integrity for receptor binding .
• Ethylidene vs.

Research Findings and Implications

• Crystallography : Structural elucidation of these compounds often employs SHELX programs (e.g., SHELXL for refinement), leveraging X-ray diffraction data to resolve complex stereochemistry .
• Biological Activity : Hydroxyl-rich analogs like the target compound may interact with oxidative enzymes or transporters, while methoxy-substituted derivatives could exhibit enhanced metabolic resistance .
• Toxicity: Limited data exist, but analogs with extended alkyl chains (e.g., MW 484.63) may pose higher bioaccumulation risks due to increased lipophilicity .